N-{2-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenoxy]ethyl}acetamide

• IUPAC Name: N-[2-[4-(3-oxa-9-azaspiro[5.5]undecane-9-carbonyl)phenoxy]ethyl]acetamide
• InChI: InChI=1S/C20H28N2O4/c1-16(23)21-10-15-26-18-4-2-17(3-5-18)19(24)22-11-6-20(7-12-22)8-13-25-14-9-20/h2-5H,6-15H2,1H3,(H,21,23)
• InChI Key: MIXHTTOXWIOISO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCCOC1=CC=C(C=C1)C(=O)N2CCC3(CC2)CCOCC3
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol

Description

N-{2-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenoxy]ethyl}acetamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N-{2-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenoxy]ethyl}acetamide is not fully understood. However, it is believed to work by modulating the activity of certain enzymes and receptors in the brain. This modulation can lead to a range of biochemical and physiological effects, including neuroprotection and anti-inflammatory activity.
Biochemical and Physiological Effects:
N-{2-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenoxy]ethyl}acetamide has a range of biochemical and physiological effects. These include neuroprotection, anti-inflammatory activity, and modulation of certain enzymes and receptors in the brain. These effects make this compound a promising candidate for further study in the field of neurological research.

Advantages and Limitations for Lab Experiments

One advantage of using N-{2-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenoxy]ethyl}acetamide in lab experiments is its potential for neuroprotection. This could make it a useful tool for studying the mechanisms of neurological disorders and developing new treatments for these conditions. However, one limitation of this compound is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on N-{2-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenoxy]ethyl}acetamide. Some possible areas of interest include:
1. Further study of the compound's mechanism of action, to better understand how it produces its biochemical and physiological effects.
2. Investigation of the compound's potential for treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.
3. Development of new methods for synthesizing N-{2-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenoxy]ethyl}acetamide, to make it more accessible for research purposes.
4. Exploration of the compound's potential for use in other areas of scientific research, such as cancer treatment or drug development.
Overall, N-{2-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenoxy]ethyl}acetamide is a promising compound with a range of potential applications in scientific research. Further study of this compound could lead to new insights into the mechanisms of neurological disorders and the development of new treatments for these conditions.

Synthesis Methods

The synthesis method for N-{2-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenoxy]ethyl}acetamide involves several steps. The starting materials are 4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenol and ethyl acetate. These two compounds are reacted together in the presence of a catalyst to form the final product.

Scientific Research Applications

N-{2-[4-(3-oxa-9-azaspiro[5.5]undec-9-ylcarbonyl)phenoxy]ethyl}acetamide has a range of potential applications in scientific research. One area of interest is in the study of neurological disorders, such as Alzheimer's disease and Parkinson's disease. This compound has been found to have neuroprotective properties, which could make it a promising candidate for the development of new treatments for these conditions.